Cas no 869945-55-1 ({1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine)

• Product Name: {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine
• CAS No: 869945-55-1
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 3030853
• PubChem ID: 17608933
• Update Time: 2025-11-01

{1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-甲基-1-哌啶基)苯基]乙胺
• 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethylamine
• 1-[4-(4-methylpiperidin-1-yl)phenyl]ethanamine
• 1-(4-(4-Methylpiperidin-1-yl)phenyl)ethanamine
• (1-[4-(4-Methylpiperidin-1-yl)phenyl]ethyl)amine
• {1-[4-(4-methylpiperidin-1-yl)phenyl]ethyl}amine
• 1-[4-(4-methylpiperidin-1-yl)phenyl]ethan-1-amine
• 1-(4-(4-Methylpiperidin-1-yl)phenyl)ethan-1-amine
• STK346735
• 1-[4-(4-Methyl-piperidin-1-yl)-phenyl]-ethylam
• MFCD04971094
• ALBB-027093
• AKOS016345036
• AKOS000219639
• LS-09267
• CS-0326193
• 869945-55-1
• {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine

• Inchi： 1S/C14H22N2/c1-11-7-9-16(10-8-11)14-5-3-13(4-6-14)12(2)15/h3-6,11-12H,7-10,15H2,1-2H3
• InChI Key： TWSCIOBPDLQSBM-UHFFFAOYSA-N
• SMILES： N1(C2C=CC(C(C)N)=CC=2)CCC(C)CC1

Computed Properties

• Exact Mass: 218.178298710Da
• Monoisotopic Mass: 218.178298710Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.3

{1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine

Chemical Profile of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine and Its CAS No. 869945-55-1

{1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 869945-55-1, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The molecular framework of this amine derivative integrates a phenethylamine moiety linked to a piperidine ring, which is a common motif in pharmacologically active molecules.

The structural configuration of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine imparts unique chemical properties that make it a valuable scaffold for drug design. The presence of the piperidine ring enhances the compound's solubility and bioavailability, while the phenethylamine segment contributes to its interaction with biological targets. These characteristics are particularly relevant in the context of central nervous system (CNS) drug development, where such structural motifs are frequently explored.

Recent advancements in medicinal chemistry have highlighted the potential of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine as a precursor for developing novel psychoactive agents. Studies have demonstrated its ability to modulate neurotransmitter systems, particularly those involving dopamine and serotonin. The compound's ability to interact with these systems makes it a promising candidate for investigating the mechanisms underlying various neurological disorders.

In vitro studies have revealed that {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine exhibits significant affinity for certain serotonin receptors, suggesting its utility in the treatment of conditions such as depression and anxiety. Additionally, preliminary data indicate that this compound may have neuroprotective properties, which could be beneficial in neurodegenerative diseases like Parkinson's and Alzheimer's. These findings underscore the importance of further exploring the pharmacological potential of this molecule.

The synthesis of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is crucial for large-scale production and subsequent pharmaceutical applications.

The pharmacokinetic profile of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine is another critical aspect that has been extensively studied. Research has shown that this compound exhibits moderate oral bioavailability and a reasonable half-life, making it suitable for therapeutic use. Furthermore, its metabolic stability has been assessed through in vitro liver microsome experiments, providing insights into its potential degradation pathways and clearance mechanisms.

One of the most compelling aspects of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine is its versatility as a chemical scaffold. By modifying various functional groups within its structure, chemists can generate a library of derivatives with tailored pharmacological properties. This flexibility has opened up new avenues for drug discovery, particularly in the realm of targeted therapy where specific biological pathways need to be modulated.

The regulatory landscape surrounding the development and use of {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine is also an important consideration. Compliance with Good Manufacturing Practices (GMP) and other regulatory guidelines ensures that pharmaceutical products derived from this compound meet stringent quality standards. Additionally, ongoing clinical trials are essential for evaluating its safety and efficacy in human populations.

In conclusion, {1-4-(4-Methylpiperidin-1-yl)phenylethyl}amine (CAS no. 869945-55-1) represents a promising compound in pharmaceutical research with significant potential for therapeutic applications. Its unique structural features, combined with its interaction with key neurotransmitter systems, make it a valuable candidate for further investigation. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a crucial role in the development of novel treatments for neurological disorders.